4-(2-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 4-(2-methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C18H23NO5/c1-12-7-9-18(10-8-12)19(14(11-24-18)17(21)22)16(20)13-5-3-4-6-15(13)23-2/h3-6,12,14H,7-11H2,1-2H3,(H,21,22)
• InChI Key: CSQNWABXNXNZLV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3OC
• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to “4-(2-Methoxybenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid” has been a research focus in recent years. For example, halichlorine and pinnaic acid, which bear a 6-azaspiro[4.5]decane skeleton, have been synthesized by many groups. The first total synthesis of these compounds was completed by Danishefsky’s group.

Mechanism of Action

Target of Action

Structurally related marine alkaloids, halichlorine and pinnaic acid, have been found to target the vascular cell adhesion molecule-1 (vcam-1) and cytoplasmic phospholipase a2 (cpla2), respectively . These targets play crucial roles in inflammatory diseases and atherosclerosis .

Mode of Action

Based on its structural similarity to halichlorine and pinnaic acid, it may interact with its targets to inhibit their expression or activity . This interaction could lead to changes in cellular processes, such as adhesion and inflammation .

Biochemical Pathways

Given its potential targets, it may influence pathways related to inflammation and atherosclerosis . The downstream effects could include reduced inflammation and plaque formation .

Result of Action

Based on its potential targets, it may lead to reduced inflammation and plaque formation, potentially beneficial in the treatment of atherosclerosis and other inflammatory diseases .